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Compound of Interest

Compound Name: Stachyose tetrahydrate

Cat. No.: B1148405

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Stachyose tetrahydrate, a non-reducing tetrasaccharide, is a naturally occurring
oligosaccharide found in a variety of plants, including soybeans and other legumes. As a
functional food ingredient and a subject of interest in pharmaceutical research, a thorough
understanding of its physicochemical properties is paramount for its application in drug
development and various scientific studies. This technical guide provides a detailed overview of
the core physicochemical characteristics of stachyose tetrahydrate, methods for their
determination, and its biological interactions.

Core Physicochemical Properties

The fundamental physicochemical properties of stachyose tetrahydrate are summarized in
the tables below, providing a consolidated reference for researchers.

Table 1: General and Physical Properties of Stachyose
Tetrahydrate
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Property Value

Appearance White to off-white crystalline powder[1]

C24H50025[1][2][3] (also cited as
C24H42021-4H20[4][5])

Molecular Formula

Molecular Weight 738.64 g/mol [1][3][4]
Melting Point 95-105 °C[1][6]
Density 1.84 g/cm3[1][6]
Hygroscopicity Hygroscopic[1]

Table 2: Solubility and Optical Properties of Stachyose
Tetrahydrate

Property Value

Easily soluble[7]; 100 mg/mL[4][8]; 50 mg/mL

Solubility in Water _
(clear to very slightly hazy, colorless)[9]

DMSO (Slightly, 200 mg/mL)[4][6][8], Methanol
Solubility in Organic Solvents (Slightly, Sonicated)[1][6], Ethanol (Insoluble)[4]

[8]

Specific Optical Rotation +133° (c=5, H20)[1][6]

Experimental Protocols

Accurate determination of physicochemical properties is essential for quality control and
research purposes. The following sections outline the general experimental methodologies for
key properties of stachyose tetrahydrate.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A common and reliable
method for determining the melting point of stachyose tetrahydrate is the capillary method.[8]
[10]
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Principle: A small, finely powdered sample of the substance is packed into a thin-walled
capillary tube, which is then heated in a controlled manner. The temperatures at which the
substance begins to melt and completely liquefies are recorded as the melting point range.[10]
[11]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)[10]
e Capillary tubes (sealed at one end)[11]

e Mortar and pestle or spatula for sample powdering

Procedure:

A small amount of stachyose tetrahydrate is finely powdered.[9]

e The open end of a capillary tube is pressed into the powdered sample to pack a small
amount of the material into the tube. The tube is then tapped gently to ensure the sample is
compacted at the sealed end.[8]

o The filled capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially near
the expected melting point.[10]

e The temperature at which the first drop of liquid appears is recorded as the onset of melting.

e The temperature at which the entire sample becomes a clear liquid is recorded as the
completion of melting.[10]

e For accuracy, the determination should be repeated at least twice, and the average value is
reported.

Determination of Solubility

Solubility is a crucial parameter for formulation development and in vitro/in vivo studies. The
solubility of stachyose tetrahydrate in various solvents can be determined quantitatively.
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Principle: A saturated solution of the compound is prepared in a specific solvent at a given
temperature. The concentration of the solute in the resulting solution is then measured to
determine its solubility.

Apparatus:

e Analytical balance

 Vials or flasks with stoppers

o Constant temperature shaker or water bath
o Centrifuge

e Analytical instrumentation for concentration measurement (e.g., HPLC with a refractive index
detector)

Procedure:

e An excess amount of stachyose tetrahydrate is added to a known volume of the solvent
(e.g., water, DMSO, ethanol) in a sealed container.

e The mixture is agitated in a constant temperature environment until equilibrium is reached
(i.e., no more solid dissolves).

e The saturated solution is then centrifuged to separate the undissolved solid.
o A known volume of the clear supernatant is carefully removed and diluted appropriately.

e The concentration of stachyose tetrahydrate in the diluted solution is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

o The solubility is then calculated and expressed in units such as mg/mL or g/100mL.

Measurement of Specific Optical Rotation

As a chiral molecule, stachyose tetrahydrate rotates the plane of polarized light. The specific
rotation is a characteristic property that can be used for identification and quality assessment.
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Principle: A solution of the optically active substance is placed in a polarimeter, and the angle of
rotation of plane-polarized light passing through the solution is measured. The specific rotation
is calculated from the observed rotation, the concentration of the solution, and the path length
of the polarimeter tube.

Apparatus:

Polarimeter

Polarimeter tube (of a known length, typically in decimeters)

Volumetric flask

Analytical balance

Sodium lamp (as a light source)
Procedure:

¢ A solution of stachyose tetrahydrate of a known concentration (c, in g/mL) is accurately
prepared in a suitable solvent (e.g., water).[4]

e The polarimeter tube is first filled with the pure solvent to obtain a blank reading, which is set
to zero.

e The tube is then rinsed and filled with the stachyose tetrahydrate solution, ensuring no air
bubbles are present.[6]

e The tube is placed in the polarimeter, and the observed angle of rotation (a) is measured.[6]

» The specific rotation ([a]) is calculated using Biot's law:[2] [a] = a / (I x ¢) where:

[¢]

a is the observed rotation in degrees.

[e]

| is the path length of the polarimeter tube in decimeters (dm).

o

c is the concentration of the solution in g/mL.
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Biological Interactions and Pathways

Stachyose tetrahydrate is recognized for its prebiotic properties, influencing the composition

and activity of the gut microbiota.

Prebiotic Activity of Stachyose

Stachyose is not digested in the upper gastrointestinal tract and reaches the colon intact,
where it is selectively fermented by beneficial bacteria, such as Bifidobacteria and Lactobacilli.
This fermentation leads to the production of short-chain fatty acids (SCFAs), which have

numerous health benefits.

Stachyose Tetrahydrate ngestion Upper Gastrointestinal olon |- ut Microbiota Short-Chain Fatty Acids Health Benefits
(Consumed) Tract (No Digestion) ia, Lactobacilli (Butyrate, Propionate, Acetate) (Improved Gut Barrier, etc.)

Click to download full resolution via product page

Caption: Prebiotic mechanism of stachyose tetrahydrate in the gut.

Biosynthesis of Stachyose

In plants, stachyose is synthesized from sucrose through a series of enzymatic reactions
involving raffinose as an intermediate. This pathway is crucial for the accumulation of these
oligosaccharides in seeds and other plant tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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